Cas no 1805907-43-0 (3-Iodo-2-mercaptophenylpropanal)

• Product Name: 3-Iodo-2-mercaptophenylpropanal
• CAS No: 1805907-43-0
• MF: C₉H₉IOS
• MW: 292.136633634567
• CID: 4962008
• Update Time: 2025-06-13

3-Iodo-2-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-mercaptophenylpropanal

• Inchi： 1S/C9H9IOS/c1-6(5-11)7-3-2-4-8(10)9(7)12/h2-6,12H,1H3
• InChI Key： FJZQOGKHXZCRAM-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1S)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 2.7
• Topological Polar Surface Area: 18.1

Additional information on 3-Iodo-2-mercaptophenylpropanal

3-Iodo-2-Mercaptophenylpropanal (CAS No. 1805907-43-0): A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Emerging Applications in Drug Discovery

The 3-Iodo-2-Mercaptophenylpropanal, identified by its unique CAS No. 1805907-43-0, represents a structurally complex organic compound with significant potential in pharmaceutical and biochemical research. This molecule combines a substituted phenyl ring bearing an iodo group at the 3-position and a mercapto (thiol) moiety at the 2-position, linked to a propanal functional group via an aliphatic chain. Such a configuration grants it unique physicochemical properties and reactivity profiles, making it a subject of interest in both synthetic chemistry and biological studies.

Recent advancements in computational chemistry have elucidated the electronic distribution within this compound's structure, particularly highlighting the role of the iodyl substituent in modulating electron density across the aromatic ring. A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this spatial arrangement enhances the molecule's ability to interact with specific protein targets through π-stacking and hydrogen bonding mechanisms. The presence of both thiol (-SH) and aldehyde (-CHO) groups further enables redox-sensitive reactivity, which is critical for applications in targeted drug delivery systems.

In terms of synthesis, traditional routes involving Friedel-Crafts acylation have been optimized using microwave-assisted protocols to achieve yields exceeding 85%, as reported by researchers at Stanford University (Angewandte Chemie, 2022). These methods leverage solvent-free conditions to minimize environmental impact while maintaining stereochemical integrity. Notably, the introduction of an iodine atom via electrophilic substitution requires precise control over reaction temperature to avoid overiodination—a challenge addressed through real-time NMR monitoring techniques introduced in *ACS Sustainable Chemistry & Engineering* (2023).

Biochemical investigations reveal that this compound exhibits selective cytotoxicity toward cancer cells expressing thioredoxin reductase enzymes. A collaborative study between MIT and Dana-Farber Cancer Institute demonstrated that its thiol group forms disulfide bonds with intracellular glutathione under hypoxic conditions prevalent in solid tumors (Nature Communications, 2023). This mechanism allows for controlled release of reactive aldehyde species that crosslink DNA strands, inducing apoptosis without significant off-target effects on healthy tissues.

Pioneering work from ETH Zurich has also explored its utility as a fluorescent probe for detecting reactive oxygen species (ROS) in live cells (*Chemical Science*, 2024). The iodine-containing aromatic system undergoes chemoselective oxidation under physiological conditions, emitting visible light upon ROS interaction—a property being leveraged for real-time imaging of oxidative stress pathways associated with neurodegenerative diseases.

In drug development pipelines, this compound serves as a privileged scaffold for designing multi-target ligands addressing complex pathologies such as metabolic syndrome and inflammatory disorders. Structure-activity relationship (SAR) studies published in *Drug Discovery Today* (January 2024) identified critical pharmacophore elements: the iodine atom enhances metabolic stability by resisting cytochrome P450 oxidation, while the aldehyde group provides flexibility for conjugation with monoclonal antibodies or nanoparticles.

Ongoing research funded by NIH grants focuses on its application as a prodrug carrier for anti-cancer agents like doxorubicin (*Advanced Therapeutics*, 2024). The thiol group enables covalent attachment to albumin nanoparticles via maleimide chemistry under physiological conditions, ensuring targeted accumulation at tumor sites while minimizing systemic toxicity—a breakthrough validated through murine xenograft models showing 67% tumor growth inhibition compared to free drug formulations.